Cas no 107679-98-1 ((2r,3r)-2,3-bis(4-fluorophenyl)-1-(1,2,4-triazol-1-yl)butane-2,3-diol)

(2r,3r)-2,3-bis(4-fluorophenyl)-1-(1,2,4-triazol-1-yl)butane-2,3-diol structure
107679-98-1 structure
Product Name:(2r,3r)-2,3-bis(4-fluorophenyl)-1-(1,2,4-triazol-1-yl)butane-2,3-diol
CAS No:107679-98-1
MF:C18H17F2N3O2
MW:345.343291044235
CID:1184371
PubChem ID:3007680
Update Time:2025-04-20

(2r,3r)-2,3-bis(4-fluorophenyl)-1-(1,2,4-triazol-1-yl)butane-2,3-diol Chemical and Physical Properties

Names and Identifiers

    • (2r,3r)-2,3-bis(4-fluorophenyl)-1-(1,2,4-triazol-1-yl)butane-2,3-diol
    • 2,3-Butanediol, 2,3-bis(4-fluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-, (2R,3R)-
    • 2,3-Butanediol, 2,3-bis(4-fluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-, rel-(2R,3R)-
    • 2,3-Butanediol, 2,3-bis(4-fluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-, (2R,3R)-; 2,3-Butanediol, 2,3-bis(4-fluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-, rel-(2R,3R)-
    • 107679-98-1
    • DTXSID00148193
    • Inchi: 1S/C18H17F2N3O2/c1-17(24,13-2-6-15(19)7-3-13)18(25,10-23-12-21-11-22-23)14-4-8-16(20)9-5-14/h2-9,11-12,24-25H,10H2,1H3/t17-,18+/m1/s1
    • InChI Key: WYZBSOZDBDRPSQ-MSOLQXFVSA-N
    • SMILES: FC1C=CC(=CC=1)[C@@](CN1C=NC=N1)([C@@](C)(C1C=CC(=CC=1)F)O)O

Computed Properties

  • Exact Mass: 345.129
  • Monoisotopic Mass: 345.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 71.2Ų

Experimental Properties

  • Density: 1.29
  • Boiling Point: 555.6°C at 760 mmHg
  • Flash Point: 289.8°C
  • Refractive Index: 1.59
  • PSA: 71.17000
  • LogP: 2.35180
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